Cas no 1797222-17-3 (2-(2-chlorophenyl)-1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one)

• Product Name: 2-(2-chlorophenyl)-1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one
• CAS No: 1797222-17-3
• MF: C₁₈H₂₀ClN₃O₂
• MW: 345.823303222656
• CID: 5371839
• Update Time: 2025-11-01

2-(2-chlorophenyl)-1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-[4-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]ethanone
• 2-(2-chlorophenyl)-1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one

• Inchi： 1S/C18H20ClN3O2/c1-13-6-7-18(21-20-13)24-14-8-10-22(11-9-14)12-17(23)15-4-2-3-5-16(15)19/h2-7,14H,8-12H2,1H3
• InChI Key： NUVYGMXBNBUYER-UHFFFAOYSA-N
• SMILES： C(N1CCC(OC2=NN=C(C)C=C2)CC1)C(=O)C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-chlorophenyl)-1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one

Introduction to 2-(2-chlorophenyl)-1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one (CAS No. 1797222-17-3)

The compound 2-(2-chlorophenyl)-1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one, identified by its CAS number 1797222-17-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates a combination of aromatic and heterocyclic rings, which are strategically positioned to modulate biological activity. Specifically, the presence of a chlorophenyl group and a 6-methylpyridazin-3-yl moiety linked through an oxygenated piperidine scaffold suggests a high degree of functional complexity that may contribute to its pharmacological properties.

In recent years, the exploration of such structurally complex molecules has been driven by the need for more effective and selective therapeutic interventions. The 2-(2-chlorophenyl)-1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one molecule exemplifies this trend, as it combines elements known to interact favorably with biological targets. The chlorophenyl group, for instance, is a common feature in many bioactive compounds, often contributing to binding affinity and metabolic stability. Meanwhile, the 6-methylpyridazin-3-yl moiety introduces a nitrogen-rich heterocycle that is frequently associated with central nervous system (CNS) activity and other pharmacological effects.

The piperidine ring in this compound serves as a key pharmacophoric element, providing a flexible yet stable scaffold that can interact with various biological receptors. Piperidine derivatives have been extensively studied for their role in drug development, particularly in the treatment of neurological disorders and infectious diseases. The oxygenated linkage between the piperidine and the pyridazine ring further enhances the molecule's potential for biological interaction, as oxygen-containing heterocycles are known to influence pharmacokinetic profiles and target specificity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. The 2-(2-chlorophenyl)-1-{4-[(6-methylpyridazin-3-yl)oxy]piperidin-1-yl}ethan-1-one molecule has been subjected to virtual screening studies to identify its potential interactions with therapeutic targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making it a promising candidate for further investigation in the context of chronic diseases.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves careful regioselective functionalization and protection-deprotection strategies to ensure the accurate assembly of the target structure. Key synthetic steps include nucleophilic substitution reactions, cyclization processes, and protecting group manipulations, all of which must be meticulously controlled to achieve high yields and purity. The synthetic route also highlights the importance of green chemistry principles, with efforts made to minimize waste and optimize reaction conditions.

In terms of pharmacological evaluation, preliminary in vitro studies have demonstrated that 2-(2-chlorophenyl)-1-{4-[((6-methylpyridazin-3-yl)oxy)piperidin)]ethanone exhibits notable activity against certain disease-related pathways. For instance, its interaction with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been observed, suggesting potential therapeutic benefits in managing inflammatory conditions. Additionally, its ability to modulate neurotransmitter receptors has been explored, indicating possible applications in treating neurological disorders.

The compound's chemical properties also make it an attractive candidate for further derivatization studies. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and selectivity. This flexibility is particularly valuable in drug discovery pipelines, where lead optimization is often required to achieve desired pharmacological outcomes. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) can be employed to guide these modifications.

From a regulatory perspective, the development of novel pharmaceutical compounds like 1797222-17 necessitates rigorous safety and efficacy testing before they can be considered for clinical use. Preclinical studies involving cell culture assays and animal models are essential to assess toxicity profiles and mechanism of action. These studies provide critical data that informs subsequent clinical trial design and regulatory submissions. The regulatory landscape for such compounds is continually evolving, with agencies like the U.S. Food and Drug Administration (FDA) and European Medicines Agency (EMA) implementing stringent guidelines to ensure patient safety.

The impact of this research extends beyond academic curiosity; it holds significant implications for patients suffering from various conditions that may benefit from novel therapeutic agents. By leveraging cutting-edge chemical synthesis techniques and advanced computational methods, scientists are paving the way for more targeted treatments that address unmet medical needs. The development of compounds like 1797222 underscores the collaborative nature of modern pharmaceutical research, involving chemists, biologists, pharmacologists, and clinicians working together toward common goals.

As our understanding of disease mechanisms continues to evolve, so too does our capacity to design molecules that can modulate these processes effectively. The case of 1797222 serves as an illustrative example of how structural complexity can be harnessed to create bioactive entities with tailored properties. Future research will likely focus on optimizing synthetic routes for scalability while exploring novel derivatives that enhance therapeutic efficacy.